N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide

• IUPAC Name: N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C24H24N2O5S/c1-4-13-30-18-7-9-19(10-8-18)32(28,29)25-17-6-12-22-20(15-17)24(27)26(3)21-14-16(2)5-11-23(21)31-22/h5-12,14-15,25H,4,13H2,1-3H3
• InChI Key: CVIOZROZSDCHGC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)N(C3=O)C
• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol

Description

N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N2O5S and its molecular weight is 452.53. The purity is usually 95%.
BenchChem offers high-quality N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Enantioselective Reactions

A catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines like N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide has been reported, leading to the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives. This process uses diaryl prolinol as a chiral ligand and Me2Zn as the zinc source, maintaining high yields and enantioselectivities (Munck et al., 2017).

Asymmetric Alkynylation

Asymmetric alkynylation of cyclic imine dibenzo[b,f][1,4]oxazepines, including N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide, is achieved by combining chiral phosphoric acid and Ag(I) catalysts. This approach synthesizes optically active dibenzo[b,f][1,4]oxazepine derivatives containing a carbon-carbon triple bond with high enantiomeric excess (Ren, Wang, & Liu, 2014).

Ru-Catalyzed Asymmetric Transfer Hydrogenation

Ru-catalyzed asymmetric transfer hydrogenation (ATH) of dibenzo[b,f][1,4]oxazepine compounds has been developed, providing biologically active derivatives with high conversion and enantioselectivity. This process uses water as an environmentally benign solvent (More & Bhanage, 2017).

Synthesis of Dibenzoxazepinones

A novel class of [1,4]oxazepine-based primary sulfonamides, which includes N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide, has been synthesized. These compounds exhibit strong inhibition of human carbonic anhydrases, highlighting their therapeutic potential (Sapegin et al., 2018).

Biomass-Involved Synthesis Strategy

An efficient method for assembling novel benzo-fused N-heterocycles using biomass-derived N-arylated 2-aminophenol, relevant to N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide, has been established. This process synthesizes diversified benzo-fused N-heterocycles with six- to eight-membered ring systems (Zhang et al., 2015).